molecular formula C10H6Cl2O4S2 B1595758 1,5-Naphthalenedisulfonyl chloride CAS No. 1928-01-4

1,5-Naphthalenedisulfonyl chloride

Cat. No. B1595758
CAS RN: 1928-01-4
M. Wt: 325.2 g/mol
InChI Key: BCXWMIMRDMIJGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,5-Naphthalenedisulfonyl chloride is a useful research compound. Its molecular formula is C10H6Cl2O4S2 and its molecular weight is 325.2 g/mol. The purity is usually 95%.
The exact mass of the compound 1,5-Naphthalenedisulfonyl chloride is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 2022. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1,5-Naphthalenedisulfonyl chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,5-Naphthalenedisulfonyl chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1928-01-4

Product Name

1,5-Naphthalenedisulfonyl chloride

Molecular Formula

C10H6Cl2O4S2

Molecular Weight

325.2 g/mol

IUPAC Name

naphthalene-1,5-disulfonyl chloride

InChI

InChI=1S/C10H6Cl2O4S2/c11-17(13,14)9-5-1-3-7-8(9)4-2-6-10(7)18(12,15)16/h1-6H

InChI Key

BCXWMIMRDMIJGL-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=CC=C2S(=O)(=O)Cl)C(=C1)S(=O)(=O)Cl

Canonical SMILES

C1=CC2=C(C=CC=C2S(=O)(=O)Cl)C(=C1)S(=O)(=O)Cl

Other CAS RN

1928-01-4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

64.1 g (0.5 mol) of naphthalene are introduced with ice cooling into 640.7 g (5.5 mol) of chlorosulfonic acid, to which 1 g of sulfamic acid has been added. The mixture is then stirred at room temperature for 4 hours. The reaction mixture is added dropwise to ice water, and the precipitated crystals are filtered off with suction and washed with water. 172.1 g of naphthalene-1,5-disulfonyl chloride having a water content of 26.5% and a chloride content of 71.6%, corresponding to 123.2 g (75.7%), are obtained.
Quantity
64.1 g
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reactant
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640.7 g
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1 g
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catalyst
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[Compound]
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ice water
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Synthesis routes and methods II

Procedure details

64.1 g (0.5 mol) of naphthalene and 640.7 g (5.5 mol) of chlorosulfonic acid are reacted as in Example 26, but without addition of sulfamic acid. 139.4 g of naphthalene-1,5-disulfonyl chloride having a water content of 25.8% and a chloride content of 72.5%, corresponding to 101.1 g (62.2%), are obtained.
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
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64.1 g
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reactant
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640.7 g
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0 (± 1) mol
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reactant
Reaction Step Three

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